Cas no 897456-59-6 (N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897456-59-6
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5480870
• Update Time: 2025-05-24

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]benzamide
• N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C18H16ClN3OS/c19-15-8-6-13(7-9-15)16-12-21-18(22-16)24-11-10-20-17(23)14-4-2-1-3-5-14/h1-9,12H,10-11H2,(H,20,23)(H,21,22)
• InChI Key： KJDORSBIYZNWRT-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(Cl)C=C2)=CN=1)(=O)C1=CC=CC=C1

Additional information on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

Introduction to N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897456-59-6)

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide, with the CAS number 897456-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The intricate structure of this molecule, featuring a benzamide core and an imidazole sulfanyl side chain, makes it a subject of interest for medicinal chemists and biologists alike.

The molecular framework of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide is characterized by its dual functionality. The benzamide moiety is well-documented for its role in various pharmacological applications, while the imidazole sulfanyl group introduces a unique chemical profile that may contribute to its biological activity. This combination has led researchers to explore its potential in developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their diverse biological properties. Imidazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the imidazole sulfanyl group in N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

The benzamide component of this compound is another key feature that contributes to its potential pharmacological significance. Benzamides are known for their role as bioactive molecules in numerous drugs, often serving as scaffolds for developing new therapeutic agents. The structural versatility of benzamides allows for modifications that can enhance their binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of studying compounds like N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide is the opportunity to uncover new mechanisms of action. The interplay between the different functional groups within the molecule can lead to unique interactions with biological targets, potentially leading to the development of drugs with novel modes of action. This is particularly important in today's pharmaceutical landscape, where there is a growing need for drugs that can overcome existing resistance mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential hits from large compound libraries, such as those containing N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

The synthesis of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the successful synthesis of such intricate molecules can lead to significant breakthroughs in drug development.

In conclusion, N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897456-59-6) represents a promising area of research with potential applications in various therapeutic fields. Its unique structural features and biological properties make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological activity, this compound may play a crucial role in the development of next-generation pharmaceuticals.